Cas no 176214-16-7 (1-methyl-4-(trifluoromethyl)-1H-Pyrazole)

1-Methyl-4-(trifluoromethyl)-1H-pyrazole is a fluorinated heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 1-position and a trifluoromethyl group at the 4-position. This structure imparts unique chemical properties, including enhanced stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to improved metabolic resistance and bioavailability, while the pyrazole scaffold offers versatility in forming hydrogen bonds and metal coordination complexes. Its applications include use in the development of bioactive molecules, catalysts, and specialty materials. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture or light.
1-methyl-4-(trifluoromethyl)-1H-Pyrazole structure
176214-16-7 structure
Product Name:1-methyl-4-(trifluoromethyl)-1H-Pyrazole
CAS No:176214-16-7
MF:C5H5F3N2
MW:150.101811170578
MDL:MFCD16619795
CID:1107836
PubChem ID:10920680
Update Time:2025-10-28

1-methyl-4-(trifluoromethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(trifluoromethyl)-1H-Pyrazole
    • SCHEMBL2611113
    • 1-methyl-4-(trifluoromethyl)pyrazole
    • MFCD16619795
    • 1-Methyl-4-(trifluoromethyl)-1H-pyrazole (stabilized over potassium carbonate)
    • BHA21416
    • 176214-16-7
    • XEPSKCRZONHPSQ-UHFFFAOYSA-N
    • NPLKYHVPFFORGG-UHFFFAOYSA-N
    • EN300-304563
    • AKOS026670883
    • 1H-Pyrazole, 1-methyl-4-(trifluoromethyl)-
    • CS-0448328
    • AS-42734
    • MDL: MFCD16619795
    • Inchi: 1S/C5H5F3N2/c1-10-3-4(2-9-10)5(6,7)8/h2-3H,1H3
    • InChI Key: NPLKYHVPFFORGG-UHFFFAOYSA-N
    • SMILES: FC(C1C=NN(C)C=1)(F)F

Computed Properties

  • Exact Mass: 150.04055
  • Monoisotopic Mass: 150.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

1-methyl-4-(trifluoromethyl)-1H-Pyrazole Pricemore >>

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abcr
AB450463-250 mg
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abcr
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Alichem
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